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Compound of Interest

Compound Name: Hepta-1,6-dien-4-one

Cat. No.: B1640008

Essential Safety and Handling Guide for Hepta-
1,6-dien-4-one

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling Hepta-1,6-dien-4-one.
Given the absence of a specific Safety Data Sheet (SDS) for Hepta-1,6-dien-4-one, the
following recommendations are based on data for the closely related and structurally similar
compound, Hepta-1,6-dien-4-ol. Researchers, scientists, and drug development professionals
should use this information as a primary safety reference, while always adhering to their
institution's specific safety protocols.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against potential exposure. The following table summarizes the required PPE for handling
Hepta-1,6-dien-4-one.
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Protection Type

Required PPE

Standards and Remarks

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

Must conform to EN 166 (EU)
or NIOSH (US) standards.[1]

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile, neoprene,
or butyl rubber). Flame-
retardant and impervious lab
coat or overalls. Chemical-

resistant boots.

Gloves must be inspected
before use and satisfy EU
Directive 89/686/EEC and the
standard EN 374.[1]

Respiratory Protection

Use in a well-ventilated area,
preferably a fume hood. If
exposure limits are exceeded
or irritation is experienced, a
full-face respirator with an
organic vapor cartridge is

required.

Respirator selection must
comply with OSHA's
Respiratory Protection
Standard (29 CFR 1910.134).

Hazard and Physical Property Summary

Understanding the chemical's properties is crucial for safe handling. The following data is for
the analogue, Hepta-1,6-dien-4-ol.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/17902
https://pubchem.ncbi.nlm.nih.gov/compound/17902
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C7H120 [1]
Molecular Weight 112.17 g/mol [1]
Appearance Colorless liquid [2]
Boiling Point 151 °C [3]
Density 0.864 g/mL at 25 °C [3]
Flash Point 104 °F (40 °C) [3]
Toxicity Intravenous LD50 (mouse) = 3]
180 mg/kg

Procedural Guidance for Safe Handling and
Disposal

Adherence to standardized procedures is essential to minimize risk and ensure a safe
laboratory environment.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

[¢]

Ensure a chemical fume hood is operational and available.

o

Assemble all necessary equipment and reagents.

[e]

Don the required PPE as detailed in the table above.

o

Have an emergency spill kit readily accessible.

e Handling:

o Conduct all work involving Hepta-1,6-dien-4-one within a certified chemical fume hood.[4]

o Avoid inhalation of vapors and direct contact with skin and eyes.[4]
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o Use non-sparking tools to prevent ignition of flammable vapors.[4]

o Keep the container tightly closed when not in use.

e Storage:
o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[5]
o Keep the container tightly closed in a dry and well-ventilated place.[5]

o Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan: Step-by-Step Waste Management

o Waste Collection:

o Collect all waste containing Hepta-1,6-dien-4-one in a dedicated, properly labeled, and
sealed container.

o The container must be compatible with the chemical.
o Do not mix with other waste streams unless compatibility is confirmed.
e Labeling and Storage of Waste:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Hepta-1,6-dien-4-one".

o Store the waste container in a designated hazardous waste accumulation area, away from
general laboratory traffic.

e Disposal:

[e]

Dispose of the chemical waste through your institution's Environmental Health and Safety
(EHSO) office.[6]

[e]

Follow all local, state, and federal regulations for hazardous waste disposal.

o

Do not pour Hepta-1,6-dien-4-one down the drain.
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Emergency Situation

Immediate Action

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[4]

Inhalation

Move the exposed person to fresh air. If not
breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[4]

Spill

Evacuate the area. Remove all sources of
ignition. Ventilate the area. Wearing appropriate
PPE, contain the spill using an inert absorbent
material. Collect the absorbed material in a

sealed container for disposal.[4]

Workflow for Safe Handling of Hepta-1,6-dien-4-one

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.echemi.com/sds/4-allyl-1-6-heptadien-4-ol-pd180614113895.html
https://www.echemi.com/sds/4-allyl-1-6-heptadien-4-ol-pd180614113895.html
https://www.echemi.com/sds/4-allyl-1-6-heptadien-4-ol-pd180614113895.html
https://www.echemi.com/sds/4-allyl-1-6-heptadien-4-ol-pd180614113895.html
https://www.echemi.com/sds/4-allyl-1-6-heptadien-4-ol-pd180614113895.html
https://www.benchchem.com/product/b1640008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of Hepta-1,6-dien-4-one
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Caption: A logical workflow for the safe handling and disposal of Hepta-1,6-dien-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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